Cas no 129746-43-6 (3-(3-(Chloromethyl)phenyl)thiophene)

• Product Name: 3-(3-(Chloromethyl)phenyl)thiophene
• CAS No: 129746-43-6
• MF: C₁₁H₉ClS
• MW: 208.707160711288
• CID: 3168573
• PubChem ID: 21186163
• Update Time: 2025-05-26

3-(3-(Chloromethyl)phenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(3-thienyl)benzyl chloride
• 129746-43-6
• UZDBBVLQIRMEEN-UHFFFAOYSA-N
• 3-(3-(Chloromethyl)phenyl)thiophene
• SCHEMBL7499054

• Inchi： 1S/C11H9ClS/c12-7-9-2-1-3-10(6-9)11-4-5-13-8-11/h1-6,8H,7H2
• InChI Key： UZDBBVLQIRMEEN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1)C1=CSC=C1

Computed Properties

• Exact Mass: 208.0113492Da
• Monoisotopic Mass: 208.0113492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-(3-(Chloromethyl)phenyl)thiophene

Introduction to 3-(3-(Chloromethyl)phenyl)thiophene (CAS No. 129746-43-6)

3-(3-(Chloromethyl)phenyl)thiophene, with the CAS number 129746-43-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a thiophene ring and a chloromethyl-substituted phenyl group. These features contribute to its diverse applications in various scientific and industrial domains.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its electronic properties and stability. The presence of the chloromethyl group on the phenyl ring adds reactivity and functional versatility to the molecule. These attributes make 3-(3-(Chloromethyl)phenyl)thiophene an attractive candidate for synthetic transformations and the development of novel materials.

In recent years, research on 3-(3-(Chloromethyl)phenyl)thiophene has focused on its potential applications in medicinal chemistry. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of thiophenes with chloromethyl substituents demonstrated significant anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways.

Beyond medicinal applications, 3-(3-(Chloromethyl)phenyl)thiophene has also been explored for its use in materials science. The thiophene moiety is a common building block in organic semiconductors due to its excellent charge transport properties. Researchers have synthesized conjugated polymers incorporating thiophene units to develop high-performance organic photovoltaic (OPV) materials. The chloromethyl group can be further functionalized to introduce additional functionalities or improve the solubility and processability of these materials.

The synthesis of 3-(3-(Chloromethyl)phenyl)thiophene typically involves multi-step procedures that ensure high purity and yield. One common synthetic route involves the coupling of 3-bromothiophene with 3-chloromethylbenzeneboronic acid using palladium-catalyzed cross-coupling reactions. This method provides a robust and scalable approach to produce the compound, making it accessible for both academic research and industrial applications.

In terms of physical properties, 3-(3-(Chloromethyl)phenyl)thiophene is a solid at room temperature with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility characteristics facilitate its use in various chemical reactions and material processing techniques.

Safety considerations are an essential aspect when handling 3-(3-(Chloromethyl)phenyl)thiophene. While it is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling, and the compound should be stored in a well-ventilated area away from incompatible substances.

The environmental impact of 3-(3-(Chloromethyl)phenyl)thiophene is another important consideration. Research into the biodegradability and ecotoxicity of this compound is ongoing, with initial studies suggesting that it has low environmental persistence and toxicity. However, continued monitoring and assessment are necessary to ensure its safe use in industrial processes.

In conclusion, 3-(3-(Chloromethyl)phenyl)thiophene (CAS No. 129746-43-6) is a versatile compound with significant potential in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for developing new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in modern scientific research.